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Compound of Interest

Compound Name: 2,6-Dimethyl-4-fluorobenzoic acid

Cat. No.: B190211 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,6-Dimethyl-4-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,6-Dimethyl-4-
fluorobenzoic acid (CAS No. 16633-50-4). Due to a lack of extensive specific toxicological

data for this compound, this guide synthesizes available information and supplements it with

data from structurally similar compounds, a standard practice in chemical safety assessment.

Physicochemical and Toxicological Data
A summary of the known physicochemical properties of 2,6-Dimethyl-4-fluorobenzoic acid is

presented below. Toxicological data is often not fully investigated for such specific research

chemicals; therefore, data from analogous compounds are provided for a comparative safety

assessment.

Table 1: Physicochemical Properties of 2,6-Dimethyl-4-fluorobenzoic acid
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Property Value Source

CAS Number 16633-50-4 [1][2]

Molecular Formula C₉H₉FO₂ [1][2]

Molecular Weight 168.16 g/mol [1][2]

Appearance
White to off-white crystalline

powder or solid
[3]

Boiling Point 278.4 ± 35.0 °C (Predicted) [1]

Flash Point 122.1 ± 25.9 °C (Predicted) [1]

Density 1.212 g/cm³ [1]

Vapor Pressure 0.002 mmHg at 25°C [1]

Solubility
Soluble in water (7.2 g/L at

25°C for 2-Fluorobenzoic acid)
[3]

Table 2: GHS Hazard Classification and Statements for Structurally Similar Fluorinated Benzoic

Acids
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Hazard GHS Classification Hazard Statements
Common
Analogues

Skin Irritation Category 2
H315: Causes skin

irritation

2-Chloro-4-

fluorobenzoic acid, 4-

Bromobenzoic acid, 4-

Fluorobenzoic acid, 2-

Fluorobenzoic acid[3]

[4][5][6][7]

Serious Eye Irritation Category 2 / 2A
H319: Causes serious

eye irritation

2-Chloro-4-

fluorobenzoic acid, 4-

Bromobenzoic acid, 4-

Fluorobenzoic acid, 2-

Fluorobenzoic acid[3]

[4][5][6][7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

2-Chloro-4-

fluorobenzoic acid, 4-

Bromobenzoic acid, 4-

Fluorobenzoic acid, 2-

Fluorobenzoic acid[3]

[4][5][7]

Acute Oral Toxicity Category 4
H302: Harmful if

swallowed

4-Chlorobenzoic acid,

2,4-Dichlorobenzoic

acid[8]

Experimental Protocols
Detailed experimental protocols for assessing the safety of new chemical entities are critical.

The following are generalized methodologies based on standard practices for compounds with

expected irritation or toxicity.

Experimental Protocol: In Vitro Skin Irritation Test

This protocol is a generalized representation of an in vitro skin irritation test, which is a

common preliminary safety assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluorobenzoic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC347340050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12518~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:24:38~~4-Bromobenzoic%20acid~~
https://static.cymitquimica.com/products/3D/pdf/sds-FA17524.pdf
https://www.fishersci.com/store/msds?partNumber=AC156160250&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluorobenzoic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC347340050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12518~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:24:38~~4-Bromobenzoic%20acid~~
https://static.cymitquimica.com/products/3D/pdf/sds-FA17524.pdf
https://www.fishersci.com/store/msds?partNumber=AC156160250&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Fluorobenzoic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC347340050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12518~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:24:38~~4-Bromobenzoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC156160250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/135585
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Exposure Phase Assessment Phase

Reconstituted Human
Epidermis (RhE) Culture

Apply Test Chemical and Controls
to RhE tissue surface

Prepare 2,6-Dimethyl-4-fluorobenzoic acid
(dissolved in appropriate vehicle)

Prepare Positive (e.g., SDS)
and Negative (e.g., PBS) Controls

Incubate for a defined period
(e.g., 60 minutes)

Wash tissues to remove
the test substance

Incubate with MTT solution
(measures cell viability) Extract formazan dye Measure optical density

at 570 nm
Calculate % viability relative

to negative control

Click to download full resolution via product page

Caption: Workflow for an in vitro skin irritation assessment.

Safety and Handling Procedures
A systematic approach to handling 2,6-Dimethyl-4-fluorobenzoic acid is essential to minimize

exposure and ensure a safe laboratory environment.

Logical Workflow for Safe Handling

The following diagram outlines the critical steps for safely managing this chemical from receipt

to disposal.
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Receipt & Inspection
(Check for damage)

Store in a cool, dry, well-ventilated area
in a tightly sealed container. [2, 8, 10]

Use in a chemical fume hood.
Wear appropriate PPE. [6, 10]

Chemical Synthesis / Research Spill Response

Collect in a labeled, sealed container.

Dispose of as hazardous waste
according to regulations. [1, 8]

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,6-Dimethyl-4-fluorobenzoic acid.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2,6-Dimethyl-4-fluorobenzoic acid to prevent

skin and eye contact, and inhalation.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

face shield conforming to

EN166 (EU) or OSHA 29 CFR

1910.133.[4][9]

Protects against dust particles

and splashes causing serious

eye irritation.[4][6][7]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, as the

acid is a known skin irritant.[3]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure.

Minimizes the risk of accidental

skin contact.[3][4]

Respiratory Protection

Use a NIOSH/MSHA approved

respirator or a dust mask (type

N95) if dust is generated or for

large-scale operations and

emergencies.[3]

Prevents respiratory tract

irritation from dust inhalation.

[3][7]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[4][5][7]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Get medical

attention if irritation persists.[4][5][7]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.[4][5][7]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink afterwards plenty of water. Get

medical attention.[5][7][9]

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory and preventing

environmental contamination.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[9]

Keep the container tightly closed and sealed until ready for use.[5][9][10]

Store locked up.[4]

Disposal:

Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[4][10]
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[7]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

impact.

Spill Cleanup Protocol

Evacuate and secure the area.
Alert others.

Don appropriate PPE
(including respiratory protection).

Contain the spill.
Avoid generating dust.

Sweep or vacuum up the material
and place in a sealed container for disposal. [5, 10]

Clean the spill area with soap and water.

Dispose of waste as hazardous.

Click to download full resolution via product page

Caption: Protocol for cleaning up spills of 2,6-Dimethyl-4-fluorobenzoic acid.
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Firefighting Measures
While not highly flammable, this compound can burn and produce hazardous decomposition

products.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[4][5][7]

Hazardous Combustion Products: In a fire, irritating and highly toxic gases may be

generated by thermal decomposition or combustion, including carbon monoxide (CO),

carbon dioxide (CO₂), and hydrogen fluoride (HF).[4][7][9]

Firefighting Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4][5][7]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety review and risk assessment. Always consult the most current Safety Data Sheet

(SDS) for this compound and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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